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Compound of Interest

Compound Name: Muskone

Cat. No.: B1676871

For immediate release: This document provides essential safety and logistical information for
the proper handling and disposal of Muskone (CAS 541-91-3), a synthetic macrocyclic ketone
widely used in the fragrance industry. Adherence to these procedures is critical for ensuring
laboratory safety and environmental protection.

Immediate Safety Precautions and Spill
Management

While Muskone is not classified as a hazardous substance for transportation, proper laboratory
safety protocols should always be followed.[1][2] In the event of a spill, containment and
immediate cleanup are crucial to prevent environmental contamination.

Spill Management Steps:

Ventilate the area: Ensure adequate ventilation to minimize inhalation of any vapors.

o Wear Personal Protective Equipment (PPE): This includes safety glasses, chemical-resistant
gloves, and appropriate lab clothing. For larger spills, a respirator may be necessary.[1]

o Contain the spill: Use inert absorbent materials such as sand, vermiculite, or earth to contain
the spill. Do not use combustible materials.[1]

o Collect the absorbed material: Carefully collect the absorbed Muskone into a suitable,
sealable container for disposal.
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e Clean the area: Thoroughly clean the spill area with soap and water.

o Properly dispose of contaminated materials: All contaminated materials, including absorbent
materials and cleaning supplies, must be disposed of as chemical waste according to local,
state, and federal regulations.

Muskone: Key Data for Safe Handling

The following table summarizes key quantitative data for Muskone to inform safe handling and
disposal procedures.

Property Value

CAS Number 541-91-3[3]

Molecular Formula C16H300

Molecular Weight 238.41 g/mol

Appearance Colorless to pale yellow liquid
Boiling Point 328 °C

Melting Point -15°C

Density 0.9221 g/cm3

- Very slightly soluble in water; miscible with
Solubility cohol
alcoho

Step-by-Step Disposal Protocol

The disposal of Muskone must be conducted in accordance with all applicable local, state, and
federal environmental regulations. Although not always classified as hazardous waste, it is
prudent to handle it as such to ensure environmental protection.

o Waste Collection:

o Collect all Muskone waste, including unused product and contaminated materials from
spills, in a designated, properly labeled, and sealed container.
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o The container should be made of a material compatible with Muskone.

o Label the container clearly as "Muskone Waste" and include any other information
required by your institution's waste management program.

e Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.

o Keep the container tightly closed to prevent leaks or spills.

e Disposal:

[¢]

Do not dispose of Muskone down the drain or in regular trash.

[¢]

Arrange for the collection and disposal of the Muskone waste through a licensed chemical
waste disposal company.

o

Provide the disposal company with all necessary information about the waste, including its
composition and any potential hazards.

[¢]

Retain all documentation related to the disposal for your records.

Experimental Protocol: Decontamination of
Glassware

This protocol outlines a standard procedure for decontaminating laboratory glassware that has
come into contact with Muskone.

e |nitial Rinse:

o Wearing appropriate PPE, rinse the glassware three times with a suitable organic solvent
in which Muskone is soluble, such as ethanol or acetone.

o Collect the solvent rinsate in a designated hazardous waste container.

e Washing:
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o Wash the rinsed glassware with a laboratory-grade detergent and warm water.

o Use a brush to scrub all surfaces of the glassware thoroughly.

¢ Final Rinse:

o Rinse the glassware multiple times with tap water, followed by a final rinse with deionized
water.

e Drying:

o Allow the glassware to air dry completely or place it in a drying oven.

Muskone Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Muskone.

Waste Generation
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Caption: Logical workflow for the proper disposal of Muskone.

It is imperative to distinguish Muskone (3-Methylcyclopentadecanone, CAS 541-91-3) from
Musk Ketone (CAS 81-14-1), as they are distinct chemical compounds with different safety and
disposal considerations. This guide pertains specifically to Muskone. Always consult your
institution's safety officer and local regulations for specific guidance on chemical waste
disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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